Cas no 169390-26-5 (Decahydroisoquinoline-1-carboxylic acid)

• Product Name: Decahydroisoquinoline-1-carboxylic acid
• CAS No: 169390-26-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD07367720
• CID: 111186
• PubChem ID: 5232405
• Update Time: 2025-10-30

Decahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Decahydroisoquinoline-1-carboxylic acid
• 1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline-1-carboxylic acid
• 1-Isoquinolinecarboxylicacid, decahydro-
• DECAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID
• 1-Isoquinolinecarboxylicacid,decahydro
• decahydroisoquinoline carboxylic acid
• 3-(PERFLUOROBUTYL)PROPYLIODIDE
• DTXSID60411890
• decahydro-isoquinoline-1-carboxylic acid, AldrichCPR
• VVWUWTAURHNLGY-UHFFFAOYSA-N
• EN300-762994
• perhydro-1-isoquinolinecarboxylic acid
• SCHEMBL444651
• MFCD07367720
• AKOS006285314
• 169390-26-5

• MDL： MFCD07367720
• Inchi： 1S/C10H17NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h7-9,11H,1-6H2,(H,12,13)
• InChI Key： VVWUWTAURHNLGY-UHFFFAOYSA-N
• SMILES： OC(C1C2CCCCC2CCN1)=O

Computed Properties

• Exact Mass: 183.12600
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 333.4°Cat760mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.499
• PSA: 49.33000
• LogP: 1.56810

Decahydroisoquinoline-1-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Decahydroisoquinoline-1-carboxylic acid

Decahydroisoquinoline-1-carboxylic Acid (CAS No. 169390-26-5): An Overview of Its Structure, Properties, and Applications

Decahydroisoquinoline-1-carboxylic acid (CAS No. 169390-26-5) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

Decahydroisoquinoline-1-carboxylic acid is a derivative of decahydroisoquinoline, characterized by a fully saturated isoquinoline ring system with a carboxylic acid group attached to the first carbon atom. The molecular formula of this compound is C₁₀H₁₇NO₂, and it has a molecular weight of 183.24 g/mol. The compound exhibits a white crystalline solid form at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and biological processes. The fully saturated ring system contributes to its stability and reduces the likelihood of undergoing oxidation or other degradative reactions.

Synthesis Methods

The synthesis of decahydroisoquinoline-1-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate precursor followed by functional group modification. For example, the reaction of 4-piperidone with an α-amino acid ester can yield the desired product after hydrogenation and hydrolysis steps.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which can provide high yields and regioselectivity. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activity and Applications

Decahydroisoquinoline-1-carboxylic acid has shown promising biological activity in various studies. One area of significant interest is its potential as a lead compound for drug discovery. Research has demonstrated that derivatives of this compound exhibit anti-inflammatory, analgesic, and neuroprotective properties.

A study published in the Journal of Medicinal Chemistry reported that certain derivatives of decahydroisoquinoline-1-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory properties, decahydroisoquinoline-1-carboxylic acid has been investigated for its analgesic effects. A preclinical study conducted on animal models showed that the compound exhibited potent analgesic activity comparable to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs) but with fewer side effects.

The neuroprotective potential of decahydroisoquinoline-1-carboxylic acid has also been explored. A study published in the Journal of Neurochemistry found that the compound reduced oxidative stress and neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Current Research Trends

The ongoing research on decahydroisoquinoline-1-carboxylic acid is focused on optimizing its pharmacological properties for therapeutic applications. One key area of investigation is the development of prodrugs that enhance the bioavailability and stability of the compound in vivo. Prodrug strategies involve modifying the carboxylic acid group to form esters or amides that are cleaved by enzymes in the body to release the active molecule.

Another area of interest is the use of computational methods to predict the binding affinity and selectivity of decahydroisoquinoline-1-carboxylic acid derivatives for specific biological targets. Molecular docking studies have identified several promising lead compounds with high binding affinities for key enzymes involved in inflammatory pathways.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound for therapeutic purposes. Preclinical studies have shown that decahydroisoquinoline-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further research is needed to evaluate its long-term safety profile in humans.

Clinical trials are currently underway to assess the safety and efficacy of various derivatives of decahydroisoquinoline-1-carboxylic acid. These trials will provide valuable insights into the potential side effects and optimal dosing regimens for different medical conditions.

FUTURE PERSPECTIVES AND CONCLUSIONS

The unique chemical structure and diverse biological activities of decahydroisoquinoline-1-carboxylic acid make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are likely to uncover new applications and improve our understanding of its mechanisms of action.

In conclusion, decahydroisoquinoline-1-carboxylic acid (CAS No. 169390-26-5) represents a promising molecule with significant potential in various therapeutic areas. Continued research efforts will undoubtedly contribute to advancing our knowledge and developing novel treatments based on this intriguing compound.